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Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Nitrobenzophenone. The information is curated for researchers, scientists, and

professionals in drug development who require detailed data for their work. This document

includes quantitative data presented in structured tables, detailed experimental protocols, and

visualizations to illustrate key processes and relationships.

Chemical Identity and Physical Properties
3-Nitrobenzophenone is an organic compound featuring a benzophenone core structure with

a nitro group substituted at the meta-position of one of the phenyl rings.[1] This substitution

pattern influences its electronic properties and reactivity, making it a valuable intermediate in

organic synthesis.[1]

Table 1: General and Physical Properties of 3-Nitrobenzophenone
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Property Value Source(s)

Molecular Formula C₁₃H₉NO₃ [2]

Molecular Weight 227.22 g/mol [2]

CAS Number 2243-80-3 [2]

Appearance
Tan to light brown or yellow

crystalline powder
[1][2]

Melting Point 92-94 °C [2]

Boiling Point
507.2 K (234.05 °C) at 0.024

bar
[3]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

limited solubility in water.

[1]

LogP (Octanol/Water Partition

Coefficient)
2.826 (Predicted) [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-
Nitrobenzophenone. Below is a summary of its key spectral features.

Table 2: Spectroscopic Data for 3-Nitrobenzophenone
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Spectroscopic Technique Key Features and Observations

Infrared (IR) Spectroscopy

The IR spectrum of 3-Nitrobenzophenone is

characterized by strong absorption bands

corresponding to its functional groups. Key

peaks include the C=O stretch of the ketone

group, typically found in the range of 1650-1690

cm⁻¹, and the asymmetric and symmetric

stretching vibrations of the nitro group (NO₂),

which appear around 1550-1475 cm⁻¹ and

1360-1290 cm⁻¹ respectively for aromatic nitro

compounds.[2][5]

¹H Nuclear Magnetic Resonance (NMR)

Spectroscopy

The ¹H NMR spectrum would exhibit complex

multiplets in the aromatic region (typically 7.2-

8.5 ppm). The protons on the unsubstituted

phenyl ring would appear as multiplets. The

protons on the nitro-substituted ring would be

expected to show distinct splitting patterns

influenced by the meta-substitution of the nitro

and carbonyl groups. The proton ortho to the

nitro group and the proton between the two

electron-withdrawing groups would likely be the

most downfield shifted.

¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

The ¹³C NMR spectrum would show a signal for

the carbonyl carbon around 195 ppm. Multiple

signals would be present in the aromatic region

(120-150 ppm). The carbon attached to the nitro

group would be significantly deshielded. The

presence of 13 unique carbon environments

would be expected.

UV-Visible Spectroscopy 3-Nitrobenzophenone is expected to show

strong UV absorption due to the presence of the

benzoyl and nitro-aromatic chromophores. The

spectrum would likely display multiple

absorption bands corresponding to π-π* and n-

π* electronic transitions. Similar compounds like
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3-nitrophenol show a λmax around 275 nm and

a second band extending into the visible region

due to the extended conjugation of the nitro

group with the aromatic ring.[6]

Mass Spectrometry

The mass spectrum would show a molecular ion

peak (M+) at m/z 227, corresponding to the

molecular weight of the compound.[3]

Synthesis and Experimental Protocols
3-Nitrobenzophenone can be synthesized through a two-step process involving the Friedel-

Crafts acylation of benzene with 3-nitrobenzoyl chloride, or by the nitration of benzophenone.

The latter is a common method for introducing a nitro group onto an aromatic ring.

Experimental Protocol: Synthesis of 3-
Nitrobenzophenone via Nitration of Benzophenone
This protocol describes a general method for the nitration of an aromatic ketone. Caution: This

reaction involves the use of strong acids and should be performed in a well-ventilated fume

hood with appropriate personal protective equipment.

Materials:

Benzophenone

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Distilled Water

Ethanol (for recrystallization)

Procedure:
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In a flask, dissolve benzophenone in a minimal amount of concentrated sulfuric acid. This

should be done carefully while cooling the flask in an ice bath to maintain a low temperature.

Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric

acid in a separate flask, also cooled in an ice bath.

Slowly add the cold nitrating mixture dropwise to the benzophenone solution, ensuring the

temperature of the reaction mixture does not exceed 10-15 °C.

After the addition is complete, allow the reaction to stir at room temperature for a specified

time, monitoring the progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

The crude 3-Nitrobenzophenone will precipitate out of the solution.

Collect the solid product by vacuum filtration and wash thoroughly with cold water until the

filtrate is neutral.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to

obtain pure 3-Nitrobenzophenone.
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Synthesis Workflow for 3-Nitrobenzophenone via Nitration

Preparation

Reaction

Work-up and Purification

Benzophenone

Dissolve Benzophenone
in Conc. H₂SO₄ (Ice Bath)

Conc. H₂SO₄

Prepare Nitrating Mixture
(HNO₃ + H₂SO₄, Ice Bath)

Conc. HNO₃

Slowly Add Nitrating Mixture
to Benzophenone Solution

Stir at Room Temperature
(Monitor by TLC)

Pour onto Crushed Ice

Vacuum Filtration and Washing

Recrystallization from Ethanol

Pure 3-Nitrobenzophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Nitrobenzophenone.
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Applications and Logical Relationships
3-Nitrobenzophenone serves as a key building block in various synthetic pathways due to its

reactive functional groups.

Applications of 3-Nitrobenzophenone

Chemical Transformations

Resulting Products and Applications

3-Nitrobenzophenone

Reduction of Nitro Group Further Aromatic Substitution

Polymer Additives / Photoinitiators3-Aminobenzophenone

Pharmaceutical Intermediates
(e.g., for NSAIDs) Dyes and Pigments

Click to download full resolution via product page

Caption: Logical relationship of 3-Nitrobenzophenone's applications.

Safety and Handling
3-Nitrobenzophenone is classified as an irritant.[2] It is important to handle this chemical with

care, using appropriate safety measures.

Table 3: GHS Hazard Information for 3-Nitrobenzophenone
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always refer to the latest Safety Data Sheet (SDS) for complete and up-to-date safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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